Cas no 2171869-23-9 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclobutyl}acetic acid
• CAS No: 2171869-23-9
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6330198
• PubChem ID: 165875865
• Update Time: 2025-06-14

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclobutyl}acetic acid
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]cyclobutyl}acetic acid
• 2171869-23-9
• EN300-1558941

• Inchi： 1S/C25H28N2O5/c1-25(2,23(30)26-16-11-15(12-16)13-22(28)29)27-24(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： RLHMNLHOINDSMU-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclobutyl}acetic acid

Comprehensive Overview of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclobutyl}acetic acid (CAS No. 2171869-23-9)

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclobutyl}acetic acid (CAS No. 2171869-23-9) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclobutyl core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for constructing complex biomolecules. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents," highlighting its relevance in modern drug discovery and bioconjugation techniques.

The compound's CAS No. 2171869-23-9 ensures precise identification in chemical databases, while its 2-methylpropanamidocyclobutyl moiety offers steric control in synthetic pathways. Recent trends in "green chemistry" and "sustainable synthesis" have spurred interest in such derivatives due to their efficiency in reducing waste. Additionally, its compatibility with "solid-phase peptide synthesis (SPPS)" aligns with the growing demand for automated and high-throughput methodologies in biopharmaceuticals.

From a structural perspective, the acetic acid terminus enables further functionalization, making it a versatile building block for "drug delivery systems" and "protease-resistant peptides." Users often inquire about "how to remove Fmoc groups" or "applications of cyclobutane derivatives," reflecting its practical utility. The compound's stability under mild conditions also addresses concerns about "side reactions in peptide synthesis," a common pain point in academic and industrial labs.

In the context of "AI-driven drug design," CAS No. 2171869-23-9 serves as a key intermediate for generating virtual libraries. Its 3D conformational rigidity is exploited in computational models to predict binding affinities, a hot topic in "structure-activity relationship (SAR) studies." Furthermore, its role in "macrocyclization" strategies caters to the rising interest in cyclic peptides as therapeutics against undruggable targets.

Quality control of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclobutyl}acetic acid is critical, with HPLC and mass spectrometry being standard analytical tools. Searches for "purity standards for Fmoc compounds" underscore the need for reliable suppliers in the "life sciences supply chain." The compound's compatibility with "click chemistry" further expands its use in bioconjugation, addressing queries like "how to label peptides fluorescently."

In summary, CAS No. 2171869-23-9 exemplifies innovation in synthetic chemistry, bridging gaps between traditional methods and cutting-edge applications. Its multifaceted roles—from enabling "peptide therapeutics" to empowering "computational biology"—ensure its enduring relevance in scientific advancement.